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Compound of Interest

Compound Name: Butyl Benzoate

Cat. No.: B1668117

This guide provides a comprehensive overview of the boiling and melting points of butyl
benzoate, tailored for researchers, scientists, and professionals in drug development. It
includes detailed experimental protocols for the determination of these properties and presents
the data in a clear, tabular format.

Physicochemical Data of Butyl Benzoate

Butyl benzoate is a versatile organic compound with applications in various fields, including its
use as a solvent and in fragrance formulations.[1] Its physical properties, such as boiling and
melting points, are crucial for its application and handling.

Property Value
Boiling Point 249-250 °C[1][2][3]
Melting Point -22 °C[1][2][4]

Experimental Protocols for Determination of
Physical Properties

The accurate determination of boiling and melting points is fundamental to characterizing a
pure substance. The following sections detail the methodologies for these measurements.
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The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.
The Thiele tube method is a common and effective technique for this determination.

Apparatus:

e Thiele tube

e Thermometer

o Capillary tubes (sealed at one end)

e Heating oil (e.g., mineral oil)

e Bunsen burner or other heat source

o Sample of butyl benzoate (in its solid form)
Procedure:

o Sample Preparation: A small amount of finely powdered, dry butyl benzoate is introduced
into a capillary tube, which is then tapped gently to pack the sample to a height of about 2-3
mm.

o Apparatus Setup: The Thiele tube is filled with heating oil. The capillary tube containing the
sample is attached to a thermometer, ensuring the sample is level with the thermometer
bulb. This assembly is then inserted into the Thiele tube.

e Heating: The side arm of the Thiele tube is gently heated. The design of the tube facilitates
the circulation of the oil via convection, ensuring uniform temperature distribution.

o Observation: The sample is observed closely as the temperature rises. The temperature at
which the first drop of liquid appears is recorded as the beginning of the melting range.

o Final Reading: The temperature at which the entire solid sample has turned into a clear liquid
is recorded as the end of the melting range. For a pure compound, this range should be
narrow.
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The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. The capillary method is a micro-scale technique suitable for
determining the boiling point of small quantities of liquid.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath or a Thiele tube)

Sample of liquid butyl benzoate
Procedure:

o Sample Preparation: A small amount of liquid butyl benzoate is placed in a small test tube.
A capillary tube, sealed at one end, is inverted and placed into the liquid.

o Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a
heating bath.

o Heating: The heating bath is heated gently. As the temperature rises, the air trapped in the
capillary tube will expand and escape as a stream of bubbles.

o Observation: Heating is continued until a steady and rapid stream of bubbles emerges from
the capillary tube. At this point, the heating is discontinued.

o Final Reading: As the apparatus cools, the stream of bubbles will slow down and stop. The
temperature at which the liquid begins to be drawn into the capillary tube is recorded as the
boiling point. This occurs when the vapor pressure of the sample equals the atmospheric
pressure.[5]

Workflow Visualization
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The following diagram illustrates the logical workflow for the experimental determination of the
melting and boiling points of a chemical substance like butyl benzoate.

Workflow for Physical Property Determination

Boiling Point Deter

Prepare Liquid Sample with Inverted Capillary

Point Determination

Set up Heating Bath Apparatus Prepare Solid Sample in Capillary Tube

Heat the Sample Set up Thiele Tube Apparatus

Observe Steady Stream of Bubbles Heat Side Arm of Thiele Tube

Cool the Apparatus

Observe for First Liquid Droplet

Observe Liquid Entering Capillary

Observe for Complete Liquefaction

Record Boiling Point Record Melting Point Range
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Caption: Experimental workflows for determining melting and boiling points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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